Cas no 83-55-6 (5-Amino-1-naphthol)

• Product Name: 5-Amino-1-naphthol
• CAS No: 83-55-6
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD00041826
• CID: 34299
• PubChem ID: 65746
• Update Time: 2025-08-04

5-Amino-1-naphthol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-naphthol
• 5-Amino-1-naphtholneat
• 1-amino-5-hydroxynaphthalene
• 1-AMINO-5-NAPHTHOL
• 1-aminonaphth-5-ol
• 1-Naphthol,5-amino
• 5-amino-1-naphthaleno
• 5-amino-1-naphthalenol
• 5-amino-naphthalen-1-ol
• 5-hydroxy-1-naphthylamine
• 5,1-ANL
• 1-Naphthol,5-amino- (7CI,8CI)
• 5-Amino-a-naphthol
• 5-Hydroxy-1-naphthalenamine
• C.I. 76650
• NSC 1499
• 1-Naphthol, 5-amino- (7CI, 8CI)
• 5-Amino-1-naphthalenol (ACI)
• 5-Amino-α-naphthol
• EN300-19891
• PCMD-CC-PAB-254
• 5-aminonaphthalen-1-ol
• F0001-2127
• 5-Amino-.alpha.-naphthol
• SY052163
• CHEMBL1852875
• 83-55-6
• 1-Naphthol, 5-amino-
• MFCD00041826
• A0358
• Z104475944
• VS-02257
• 5-amino-1-hydroxynaphthalene
• 5-amino 1-naphthol
• 5-amino-1-naphthol;hydrochloride
• AG7EQ6HH6B
• AB6076
• cid_113052
• UNII-AG7EQ6HH6B
• STK711090
• 5-azanylnaphthalen-1-ol;hydrochloride
• AC-12346
• DB-014814
• NSC-1499
• naphthalene, 1-amino-5-hydroxy-
• 5-Amino-alpha-naphthol
• 5-Amino-1-naphthol, 97%
• 5-Amino-naphthol
• 1-Naphthalenol, 5-amino-
• AKOS000120759
• NS00021373
• BBL009926
• DTXSID1058894
• NSC1499
• SCHEMBL485855
• 5-amino-1-naphthalenol;hydrochloride
• PC-0685416
• EINECS 201-486-9
• BDBM43340
• W-104139

• MDL： MFCD00041826
• Inchi： 1S/C10H9NO/c11-9-5-1-4-8-7(9)3-2-6-10(8)12/h1-6,12H,11H2
• InChI Key： ZBIBQNVRTVLOHQ-UHFFFAOYSA-N
• SMILES： OC1C2C(=C(C=CC=2)N)C=CC=1

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.1202 (rough estimate)
• Melting Point: 190 °C (dec.) (lit.)
• Boiling Point: 284.68°C (rough estimate)
• Refractive Index: 1.6070 (estimate)
• PSA: 46.25000
• LogP: 2.70880
• pka: 3.97(at 25℃)
• Solubility: Slightly soluble in water and alkali solution. The aqueous solution reacts with ferric chloride to form a black precipitate.

5-Amino-1-naphthol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 5-Amino-1-naphthol

Comprehensive Overview of 5-Amino-1-naphthol (CAS No. 83-55-6): Properties, Applications, and Industry Trends

5-Amino-1-naphthol (CAS No. 83-55-6) is a versatile organic compound widely utilized in pharmaceuticals, dyes, and advanced material synthesis. This aromatic amine, derived from naphthalene, features both amino (-NH2) and hydroxyl (-OH) functional groups, enabling diverse chemical reactivity. Its molecular formula, C10H9NO, and molar mass of 159.19 g/mol make it a critical intermediate in fine chemical production. Recent studies highlight its role in developing fluorescent probes and bioconjugation techniques, aligning with growing interest in bioimaging and diagnostic reagents.

The compound’s solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) facilitates its use in organic synthesis. Researchers increasingly explore its potential in photodynamic therapy due to its light-absorbing properties, a trending topic in cancer research. Industrial applications include azo dye manufacturing, where it serves as a coupling agent for vibrant pigments. Environmental considerations drive innovations in green synthesis methods for 5-Amino-1-naphthol, addressing demands for sustainable chemistry.

Analytical techniques such as HPLC and mass spectrometry ensure high purity (>98%), crucial for pharmaceutical-grade material. The compound’s stability under inert atmospheres and sensitivity to oxidation require proper storage conditions, a frequent query among laboratory users. Patent analyses reveal rising applications in OLED materials and conductive polymers, reflecting the electronics industry’s demand for specialized intermediates.

Emerging discussions in scientific forums focus on optimizing 5-Amino-1-naphthol derivatives for metal-ion detection, leveraging its chelating properties. Regulatory compliance with REACH and FDA guidelines ensures its safe use in consumer products. Suppliers emphasize batch-to-batch consistency, responding to quality concerns from research institutions and manufacturers.

Future prospects include exploring 5-Amino-1-naphthol in nanotechnology and drug-delivery systems, areas gaining traction in academic publications. Its cost-effectiveness compared to synthetic alternatives positions it favorably in industrial scaling discussions. For detailed spectroscopic data or safety protocols, consult authoritative sources like PubChem or SciFinder.